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Compound Name: BMS-986104 hydrochloride

Cat. No.: B606282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BMS-986104 hydrochloride is a selective, partial agonist of the Sphingosine-1-Phosphate

Receptor 1 (S1P1).[1][2] As a prodrug, it is converted in vivo to its pharmacologically active

phosphate metabolite, BMS-986104-P. This molecule exhibits ligand-biased signaling,

distinguishing it from other S1P1 modulators and offering a potentially improved safety profile,

particularly concerning cardiovascular effects like bradycardia.[3] These application notes

provide detailed protocols for the use of BMS-986104 hydrochloride in cell culture

experiments to study S1P1 receptor signaling and function.

Mechanism of Action
BMS-986104-P selectively binds to the S1P1 receptor, a G protein-coupled receptor (GPCR).

This interaction initiates downstream signaling cascades that are crucial in various

physiological processes, including lymphocyte trafficking, endothelial barrier function, and

cellular proliferation. The "biased agonism" of BMS-986104-P suggests that it preferentially

activates certain downstream pathways (e.g., G-protein signaling) over others (e.g., β-arrestin

recruitment and receptor internalization), which is thought to contribute to its differentiated

pharmacological profile.
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The following tables summarize the in vitro pharmacological profile of the active phosphate

form, BMS-986104-P, in Chinese Hamster Ovary (CHO) cells expressing the human S1P1

receptor.

Table 1: In Vitro Potency and Efficacy of BMS-986104-P at the Human S1P1 Receptor

Assay EC50 (nM) Emax (%)

GTPγS Binding 0.23 70

cAMP Inhibition 0.08 100

ERK Phosphorylation 8.8 80

Data sourced from Dhar et al., 2016.

Table 2: In Vitro Receptor Internalization Profile of BMS-986104-P

Assay EC50 (nM) Emax (%)

S1P1 Receptor Internalization 0.76 60

Data sourced from Dhar et al., 2016.

Signaling Pathways and Experimental Workflow
Below are diagrams illustrating the S1P1 signaling pathway and a general experimental

workflow for studying BMS-986104 hydrochloride in cell culture.
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Caption: S1P1 Receptor Signaling Pathway with BMS-986104-P.
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Experimental Workflow for BMS-986104 Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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